Cas no 132039-43-1 (2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester
• CAS No: 132039-43-1
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD14656369
• CID: 1229533
• PubChem ID: 14710233
• Update Time: 2025-07-19

2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester
• 3-Ethyl-thiophene-2-carboxylic acid ethyl ester
• AKOS010648496
• ETHYL 3-ETHYLTHIOPHENE-2-CARBOXYLATE
• SCHEMBL13469238
• ethyl 3-ethyl-2-thiophenecarboxylate
• CS-0288802
• 132039-43-1
• EN300-716495

• MDL： MFCD14656369
• Inchi： 1S/C9H12O2S/c1-3-7-5-6-12-8(7)9(10)11-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： IPXVPFQNNFFLTI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)CC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester

Comprehensive Overview of 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester (CAS No. 132039-43-1)

2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester (CAS No. 132039-43-1) is a specialized organic compound belonging to the thiophene family. This ester derivative is widely recognized for its unique chemical properties and applications in various industries, including pharmaceuticals, agrochemicals, and material science. The compound's molecular structure features a thiophene ring substituted with an ethyl group at the 3-position and an ethyl ester moiety, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in drug discovery and material engineering. Researchers and manufacturers frequently search for "3-ethyl-2-thiophenecarboxylic acid ethyl ester uses" or "CAS 132039-43-1 suppliers," highlighting its growing relevance. The compound's stability and reactivity make it ideal for constructing complex molecules, particularly in the development of heterocyclic pharmaceuticals and functional materials.

One of the key advantages of 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester is its role as a building block in organic synthesis. Its ethyl ester group facilitates easy modification, enabling chemists to create derivatives with tailored properties. This adaptability aligns with current trends in "green chemistry" and "sustainable synthesis," as the compound can be used to reduce waste and improve reaction efficiency. Additionally, its compatibility with modern techniques like flow chemistry and catalysis further enhances its appeal.

The compound's applications extend to the agrochemical sector, where it serves as a precursor for crop protection agents. With increasing global focus on "food security" and "sustainable agriculture," the demand for efficient and environmentally friendly agrochemicals has risen. 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester contributes to this trend by enabling the synthesis of novel pesticides and herbicides with improved efficacy and reduced ecological impact.

From a commercial perspective, the market for CAS 132039-43-1 is expanding, driven by its utility in high-value industries. Suppliers and distributors often highlight its "high purity grades" and "custom synthesis options" to meet diverse client needs. The compound's compatibility with GMP standards and regulatory compliance further solidifies its position in the global chemical marketplace.

In conclusion, 2-Thiophenecarboxylic acid, 3-ethyl-, ethyl ester (CAS No. 132039-43-1) is a multifaceted compound with significant industrial and scientific importance. Its applications in pharmaceuticals, agrochemicals, and material science, combined with its alignment with contemporary trends like sustainability and green chemistry, make it a subject of ongoing research and commercial interest. As industries continue to innovate, this compound is poised to play a pivotal role in advancing chemical synthesis and product development.